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Compound of Interest

Compound Name: Tr-PEG2-OH

Cat. No.: B1682557 Get Quote

An In-depth Technical Guide to the Safe Handling of Tr-PEG2-OH for Researchers, Scientists,

and Drug Development Professionals.

This technical guide provides comprehensive safety information and handling precautions for

Tr-PEG2-OH (Trityl-PEG2-OH). The content is intended for an audience of researchers,

scientists, and drug development professionals. All quantitative data is summarized in tables,

and detailed experimental protocols are provided. A logical workflow for safe handling is

presented in a Graphviz diagram.

Compound Identification and Properties
Tr-PEG2-OH, with the CAS number 105589-77-3, is a trityl ether-protected polyethylene glycol

(PEG) derivative. The trityl group serves as a protective moiety for the hydroxyl group, which

can be removed under mildly acidic conditions or through hydrogenolysis to allow for further

conjugation reactions.[1] Its hydrophilic PEG linker enhances water solubility, making it suitable

for various applications in biomedical and biological research.[1]

Table 1: Chemical and Physical Properties of Tr-PEG2-OH
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Property Value

CAS Number 105589-77-3[1]

Synonyms 2-(2-(Trityloxy)ethoxy)ethanol[1]

Molecular Formula C23H24O3[1]

Molecular Weight 348.43 g/mol [1]

Purity ≥98%[1]

Appearance Not specified, typically a solid or oil

Solubility Soluble in aqueous media[1]

Hazard Identification and Safety Considerations
A specific Safety Data Sheet (SDS) for Tr-PEG2-OH is not readily available. Therefore, the

hazard identification is based on the general properties of polyethylene glycol (PEG)

compounds and standard laboratory chemicals.

PEGs are generally considered to be of low toxicity and are used in a wide array of consumer

and pharmaceutical products.[2][3] However, it is important to note the following:

Immunogenicity: There are growing concerns about the potential for anti-PEG antibodies to

develop in patients, which can lead to accelerated blood clearance of PEGylated drugs and,

in some cases, hypersensitivity reactions.[4][5]

Cellular Vacuolation: Some studies on PEGylated biopharmaceuticals have shown cellular

vacuolation, particularly in phagocytic cells.[2]

Given the lack of specific toxicity data for Tr-PEG2-OH, it should be handled with the care

required for all research chemicals. Direct contact, inhalation, and ingestion should be avoided.

[6]

Handling, Storage, and Personal Protective
Equipment (PPE)
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Proper handling and storage are crucial for maintaining the integrity of Tr-PEG2-OH and

ensuring laboratory safety.

Handling
All work with Tr-PEG2-OH should be conducted in a well-ventilated laboratory environment,

preferably within a chemical fume hood.[6][7] Researchers should adhere to good laboratory

practices, including washing hands thoroughly after handling.[8][9]

Storage
Table 2: Recommended Storage Conditions for Tr-PEG2-OH

Condition Recommendation

Temperature Store at -5°C[1]

Atmosphere Keep in a dry environment[1]

Light Avoid sunlight[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Tr-PEG2-OH.

Table 3: Recommended Personal Protective Equipment

Type Specification

Eye Protection Safety glasses with side shields or goggles[8]

Hand Protection Chemical-resistant gloves (e.g., neoprene)[8]

Body Protection Laboratory coat[6]

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.[8]
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Experimental Protocol: Safe Handling Workflow
This protocol outlines the key steps for safely handling Tr-PEG2-OH in a research laboratory,

from receipt to disposal.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Log the compound into the laboratory's chemical inventory system.

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Don appropriate PPE as specified in Table 3.

Conduct all weighing and solution preparation inside a chemical fume hood.[7]

Weighing and Dissolving:

Use a clean, dedicated spatula for transferring the solid compound.

Weigh the desired amount of Tr-PEG2-OH into a suitable container.

Add the appropriate solvent to dissolve the compound. The hydrophilic nature of the PEG

linker enhances its water solubility.[1]

Reaction Setup and Execution:

If using Tr-PEG2-OH in a chemical reaction, ensure the reaction vessel is properly

secured.

Perform the reaction in a well-ventilated fume hood.

Post-Experiment Cleanup:
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Decontaminate all glassware and equipment that came into contact with Tr-PEG2-OH
using an appropriate solvent.

Clean the work area thoroughly.

Waste Disposal:

Dispose of all waste materials, including empty containers, unused compound, and

contaminated PPE, in accordance with institutional and local regulations for chemical

waste.[6] Do not pour chemical waste down the drain.[6]

First Aid Measures
In case of accidental exposure, follow these first aid procedures.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[7][9]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.[7][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[7][9]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[7][9]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Tr-PEG2-OH in a

laboratory setting.
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Caption: Logical workflow for the safe handling of Tr-PEG2-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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